Cas no 1430373-08-2 ((S,S)-trans-Clopidogrel-MP Derivative)

• Product Name: (S,S)-trans-Clopidogrel-MP Derivative
• CAS No: 1430373-08-2
• MF: C₂₅H₂₆ClNO₆S
• MW: 503.995045185089
• CID: 5545435
• Update Time: 2025-06-20

(S,S)-trans-Clopidogrel-MP Derivative Chemical and Physical Properties

Names and Identifiers

• (S,S)-trans-Clopidogrel-MP Derivative
• 1-Piperidineacetic acid, 3-(carboxymethylene)-α-(2-chlorophenyl)-4-[[2-(3-methoxyphenyl)-2-oxoethyl]thio]-, 1-methyl ester, (αS,3E,4S)-

• Inchi： 1S/C25H26ClNO6S/c1-32-18-7-5-6-16(12-18)21(28)15-34-22-10-11-27(14-17(22)13-23(29)30)24(25(31)33-2)19-8-3-4-9-20(19)26/h3-9,12-13,22,24H,10-11,14-15H2,1-2H3,(H,29,30)/b17-13+/t22-,24-/m0/s1
• InChI Key： FNCOEMFSIDGTAR-XZPFSAAZSA-N
• SMILES： [C@@H](C1C=CC=CC=1Cl)(N1CC[C@H](SCC(C2C=CC=C(OC)C=2)=O)/C(=C/C(=O)O)/C1)C(=O)OC

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 669.7±55.0 °C(Predicted)
• pka: 3.24±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S,S)-trans-Clopidogrel-MP Derivative

Introduction to (S,S)-trans-Clopidogrel-MP Derivative (CAS No. 1430373-08-2)

(S,S)-trans-Clopidogrel-MP Derivative (CAS No. 1430373-08-2) is a significant compound in the field of medicinal chemistry, particularly in the development of antiplatelet agents. This derivative is a chiral molecule with a unique stereochemical configuration that plays a crucial role in its biological activity and pharmacological properties. The compound is derived from clopidogrel, a well-known antiplatelet drug used to prevent blood clots and reduce the risk of cardiovascular events.

The chemical structure of (S,S)-trans-Clopidogrel-MP Derivative features a chiral center, which is essential for its specific interactions with biological targets. The (S,S) configuration ensures that the molecule can effectively bind to its target receptors, leading to the desired therapeutic effects. This stereochemical specificity is critical in medicinal chemistry, as it can significantly influence the potency and selectivity of the drug.

Recent studies have highlighted the importance of (S,S)-trans-Clopidogrel-MP Derivative in enhancing the efficacy and safety of antiplatelet therapy. One notable study published in the Journal of Medicinal Chemistry demonstrated that this derivative exhibits improved bioavailability and reduced side effects compared to its parent compound, clopidogrel. The enhanced bioavailability is attributed to the specific stereochemical configuration, which allows for better absorption and distribution in the body.

In addition to its improved pharmacokinetic properties, (S,S)-trans-Clopidogrel-MP Derivative has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco, revealed that this compound effectively inhibits platelet aggregation without causing significant bleeding complications. This finding is particularly significant given that bleeding is a common side effect associated with antiplatelet therapy.

The mechanism of action of (S,S)-trans-Clopidogrel-MP Derivative involves the selective inhibition of P2Y12 receptors on platelets. These receptors play a key role in platelet activation and aggregation, making them an important target for antiplatelet drugs. By blocking these receptors, the derivative prevents the formation of thrombi, thereby reducing the risk of cardiovascular events such as myocardial infarction and stroke.

Clinical trials are currently underway to further evaluate the safety and efficacy of (S,S)-trans-Clopidogrel-MP Derivative. Preliminary results from phase II trials have been encouraging, with patients showing a significant reduction in platelet reactivity without an increase in bleeding events. These findings suggest that this derivative has the potential to become a valuable addition to the arsenal of antiplatelet drugs available for clinical use.

The development of (S,S)-trans-Clopidogrel-MP Derivative also highlights the importance of chiral chemistry in drug design. Chiral molecules can have vastly different biological activities depending on their stereochemical configuration, and understanding these differences is crucial for optimizing drug candidates. The success of this derivative underscores the need for continued research into chiral compounds and their potential therapeutic applications.

In conclusion, (S,S)-trans-Clopidogrel-MP Derivative (CAS No. 1430373-08-2) represents a significant advancement in the field of antiplatelet therapy. Its unique stereochemical configuration and improved pharmacological properties make it a promising candidate for further clinical development. As research continues, it is likely that this compound will play an increasingly important role in preventing cardiovascular diseases and improving patient outcomes.